Cas no 6253-56-1 (Xanthosine5'-(tetrahydrogen triphosphate))

• Product Name: Xanthosine5'-(tetrahydrogen triphosphate)
• CAS No: 6253-56-1
• MF: C₁₀H₁₅N₄O₁₅P₃
• MW: 524.165185213089
• CID: 510687
• PubChem ID: 154725921
• Update Time: 2025-04-26

Xanthosine5'-(tetrahydrogen triphosphate) Chemical and Physical Properties

Names and Identifiers

• Xanthosine5'-(tetrahydrogen triphosphate)
• 5'-XTP
• XANTHOSINE-5'-TRIPHOSPHATE
• Xanthosine 5-triphosphate
• CZF
• DA-68734
• Xanthosine triphosphoric acid
• CHEBI:10049
• C00700
• Triphopsphate 1-xanthosin-5'-yl ester
• DTXSID30978122
• G91010
• HY-115736
• AKOS040758244
• Xanthosine 5'-(tetrahydrogen triphosphate)
• Q3570564
• (((((((2R,3S,4R,5R)-5-(2,6-dihydroxy-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)phosphonic acid
• Xanthosine 5a(2)-triphosphate
• (((2R,3S,4R,5R)-5-(2,6-dioxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl)methoxy-hydroxyphosphoryl) phosphono hydrogen phosphate
• SCHEMBL625182
• XTP
• Xanthosine mono(tetrahydrogen triphosphate)
• ({[({[(2R,3S,4R,5R)-5-(2,6-dihydroxy-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)phosphonic acid
• AM28CL5N94
• xanthosine 5'-triphosphate
• [[(2~{R},3~{S},4~{R},5~{R})-5-[2,6-bis(oxidanylidene)-3~{H}-purin-9-yl]-3,4-bis(oxidanyl)oxolan-2-yl]methoxy-oxidanyl-phosphoryl] phosphono hydrogen phosphate
• CHEMBL4443439
• O(5')-(tetrahydroxytriphosphoryl)xanthosine
• Xanthosine triphosphate
• Triphopsphic acid 1-xanthosin-5'-yl ester
• Xanthosine 5'-triphosphoric acid
• triphopsphoric acid 1-xanthosin-5'-yl ester
• Xanthosine 5-triphosphoric acid
• [[(2R,3S,4R,5R)-5-(2,6-dioxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• CS-0255072
• 6253-56-1

• Inchi： 1S/C10H15N4O15P3/c15-5-3(1-26-31(22,23)29-32(24,25)28-30(19,20)21)27-9(6(5)16)14-2-11-4-7(14)12-10(18)13-8(4)17/h2-3,5-6,9,15-16H,1H2,(H,22,23)(H,24,25)(H2,19,20,21)(H2,12,13,17,18)
• InChI Key： CAEFEWVYEZABLA-UHFFFAOYSA-N
• SMILES： OC1C(O)C(N2C3NC(NC(C=3N=C2)=O)=O)OC1COP(OP(OP(=O)(O)O)(=O)O)(=O)O

Computed Properties

• Exact Mass: 523.97475
• Monoisotopic Mass: 523.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 912
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _6.2
• Topological Polar Surface Area: 286A^2

Experimental Properties

• Density: 2.75
• Boiling Point: 1066.6°C at 760 mmHg
• Flash Point: 598.8°C
• Refractive Index: 1.916
• PSA: 285.53
• LogP: -2.62460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside triphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside triphosphates

Additional information on Xanthosine5'-(tetrahydrogen triphosphate)

Introduction to Xanthosine5'-(tetrahydrogen triphosphate) and Its Significance in Modern Biochemical Research

Xanthosine5'-(tetrahydrogen triphosphate), a compound with the CAS number 6253-56-1, represents a fascinating molecule in the realm of nucleoside chemistry. This compound, often abbreviated as XTP, is a derivative of xanthosine where a triphosphate group is attached to the 5' position of the ribose sugar. Its unique structure and biological properties have garnered significant attention from researchers in various fields, including biochemistry, pharmacology, and cellular biology.

The chemical structure of Xanthosine5'-(tetrahydrogen triphosphate) consists of a purine base (xanthine) linked to a ribose sugar moiety, which is further modified by the addition of a triphosphate group. This configuration endows the molecule with high-energy phosphate bonds, making it a potential candidate for energy transfer processes within cells. The presence of four hydrogen atoms in the triphosphate group contributes to its stability and reactivity, which are crucial for its biological roles.

In recent years, there has been growing interest in the potential applications of nucleoside derivatives like XTP in therapeutic contexts. One of the most promising areas is its role as an intermediate in the synthesis of nucleotides, which are essential for DNA and RNA synthesis. The ability to modulate nucleotide levels within cells could have profound implications for treating various diseases, including cancer and genetic disorders.

Recent studies have highlighted the importance of XTP in cellular signaling pathways. Specifically, researchers have discovered that XTP can influence the activity of enzymes involved in ATP metabolism, thereby affecting cellular energy homeostasis. This has led to investigations into its potential use as an adjunct therapy for conditions characterized by mitochondrial dysfunction.

The pharmacological potential of Xanthosine5'-(tetrahydrogen triphosphate) has also been explored in the context of anti-inflammatory and immunomodulatory effects. Preliminary research suggests that XTP can modulate immune responses by interacting with specific receptors and signaling pathways. These findings open up new avenues for developing novel immunotherapies that could benefit patients with autoimmune diseases and chronic inflammatory conditions.

Another area of interest is the role of XTP in neurobiology. Studies indicate that it may play a role in synaptic transmission and neurotransmitter release. The ability to modulate these processes could have implications for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Furthermore, XTP has shown promise in preclinical models as a potential treatment for neurodegenerative conditions by protecting against oxidative stress and promoting neuronal survival.

The synthesis and characterization of XTP have also advanced significantly due to innovations in chemical synthesis techniques. Modern methods allow for the precise modification of nucleoside structures, enabling researchers to create derivatives with tailored properties. These advancements are crucial for developing more effective therapeutic agents based on nucleoside chemistry.

In conclusion, Xanthosine5'-(tetrahydrogen triphosphate) (CAS no 6253-56-1) is a multifaceted compound with significant potential in biochemical research and therapeutic applications. Its unique structure and biological activities make it a valuable tool for studying cellular processes and developing new treatments for various diseases. As research continues to uncover new insights into its mechanisms of action, it is likely that XTP will play an increasingly important role in both academic research and clinical practice.